N-(4-cyclopropyl-1,3-thiazol-2-yl)-3-(oxolan-3-yl)benzamide

• IUPAC Name: N-(4-cyclopropyl-1,3-thiazol-2-yl)-3-(oxolan-3-yl)benzamide
• InChI: InChI=1S/C17H18N2O2S/c20-16(19-17-18-15(10-22-17)11-4-5-11)13-3-1-2-12(8-13)14-6-7-21-9-14/h1-3,8,10-11,14H,4-7,9H2,(H,18,19,20)
• InChI Key: JIZQKTTYPBXQCL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CSC(=N2)NC(=O)C3=CC=CC(=C3)C4CCOC4
• Molecular Formula: C17H18N2O2S
• Molecular Weight: 314.4 g/mol

Description

N-(4-cyclopropyl-1,3-thiazol-2-yl)-3-(oxolan-3-yl)benzamide is a synthetic organic compound that features a benzamide core substituted with a thiazole ring and an oxolane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-cyclopropyl-1,3-thiazol-2-yl)-3-(oxolan-3-yl)benzamide typically involves multi-step organic reactions. One possible route includes:

Formation of the Thiazole Ring: Starting with a cyclopropylamine and a suitable thioamide, the thiazole ring can be formed through a cyclization reaction.

Benzamide Formation: The thiazole intermediate can then be reacted with a benzoyl chloride derivative to form the benzamide linkage.

Oxolane Substitution: Finally, the oxolane ring can be introduced via a nucleophilic substitution reaction using an appropriate oxolane derivative.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic route to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the thiazole ring or the oxolane ring.

Reduction: Reduction reactions could target the benzamide group or the thiazole ring.

Substitution: Nucleophilic or electrophilic substitution reactions could occur at various positions on the benzamide or thiazole rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Reagents such as alkyl halides or acyl chlorides under basic or acidic conditions.

Major Products

The major products of these reactions would depend on the specific conditions and reagents used but could include various oxidized, reduced, or substituted derivatives of the original compound.

Scientific Research Applications

Chemistry: As a building block for more complex molecules.

Biology: Potential use as a biochemical probe or inhibitor.

Medicine: Possible applications in drug development, particularly for targeting specific enzymes or receptors.

Industry: Use in the synthesis of advanced materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action for this compound would depend on its specific application. In a medicinal context, it might interact with specific molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved could include inhibition of enzyme activity or alteration of receptor signaling.

Comparison with Similar Compounds

Similar Compounds

• N-(4-methyl-1,3-thiazol-2-yl)-3-(oxolan-3-yl)benzamide
• N-(4-ethyl-1,3-thiazol-2-yl)-3-(oxolan-3-yl)benzamide

Uniqueness

N-(4-cyclopropyl-1,3-thiazol-2-yl)-3-(oxolan-3-yl)benzamide is unique due to the presence of the cyclopropyl group, which can impart distinct steric and electronic properties compared to its methyl or ethyl analogs. This can affect its reactivity, binding affinity, and overall biological activity.